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Compound of Interest

Compound Name: N-(3-Methoxyphenyl)acetamide

Cat. No.: B186980

An In-depth Technical Guide to the Chemical Properties of N-(3-Methoxyphenyl)acetamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and characterization of N-(3-Methoxyphenyl)acetamide (CAS No. 588-16-9). The information
Is curated for professionals in research and development, offering detailed experimental
protocols and structured data for ease of use.

Physicochemical Properties

N-(3-Methoxyphenyl)acetamide, also known as 3-Methoxyacetanilide or 3-Acetamidoanisole,
Is an aromatic amide that serves as a valuable intermediate in organic synthesis.[1] Its core
structure consists of an acetamide group attached to a methoxy-substituted benzene ring. The
guantitative physicochemical properties are summarized in the table below.
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Property Value Source(s)
CAS Number 588-16-9 [2]
Molecular Formula CoH11NO:2 [3]2]
Molecular Weight 165.19 g/mol [31[4]
Appearance White to light yellow powder or

crystal
Melting Point 78.0t0 82.0 °C [5]
87-90 °C [6]
103-103.5 °C (Solvent: 50% -
Ethanol)
Boiling Point 338.7 °C [3]
Density 1.127 g/cm3 [3]
Flash Point 158.6 °C [3]
Refractive Index 1.557 [3]
XLogP3 1.3/1.7 [3]
Topological Polar Surface Area  38.3 A2 [3]
Hydrogen Bond Donor Count 1 [3]
Hydrogen Bond Acceptor
C);untg p 2 13
Rotatable Bond Count 2 [3]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of N-(3-
Methoxyphenyl)acetamide. Key data from various analytical techniques are presented below.
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Spectroscopy

Data

Source(s)

1H NMR

(300MHz, DMSO-ds): 0 =

10.25 (s, 1H, NH), 6.96 (m, 4H,

Ar-H), 3.86 (s, 3H, OCHs),
2.42 (s, 3H, CHs)

[6]

13C NMR

(75MHz, DMSO-ds): & = 171.1
(C=0), 153.2, 126.3, 124.1,
121.9, 121.6, 113.4 (Ar-C),
56.8 (OCHs), 22.9 (CHs)

[6]

Infrared (IR)

(KBr, cm1): 3340, 3331 (N-H
stretch), 1674 (C=0 amide |
stretch), 1580, 1520 (C=C
aromatic stretch), 1280, 1230
(C-0 stretch)

[6]

Mass Spectrometry (MS)

GC-MS: m/z 165 [M]*

[6]

Experimental Protocols

The following sections detail common experimental procedures for the synthesis, purification,

and analysis of N-(3-Methoxyphenyl)acetamide.

Synthesis Protocol: Acetylation of m-Anisidine

A standard method for synthesizing N-(3-Methoxyphenyl)acetamide involves the acetylation

of 3-methoxyaniline (m-anisidine) with acetic anhydride.

Materials:

3-Methoxyaniline

Acetic anhydride

Dry Dichloromethane (DCM)

Saturated sodium carbonate solution
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e Anhydrous sodium sulfate (Na2S0a4)

Procedure:

To a round-bottom flask, add 3-methoxyaniline (1 equiv.) and dry DCM.[7]
e Stir the mixture at room temperature.[7]
» Slowly add acetic anhydride (1.2 equiv.) to the solution.[7]

» Continue stirring the reaction mixture at room temperature and monitor its progress using
Thin Layer Chromatography (TLC).[7]

» Upon completion, transfer the reaction mixture to a separatory funnel and wash with a
saturated solution of sodium carbonate to neutralize any excess acetic acid.[7]

o Separate the organic layer, dry it over anhydrous Na=SOa, and filter.[7]
e Remove the solvent (DCM) under reduced pressure to yield the crude product.[7]

 Purify the crude product by column chromatography or recrystallization.[7]

Purification Protocol: Column Chromatography

Materials:

e Crude N-(3-Methoxyphenyl)acetamide

 Silica gel (200-400 mesh)

e Solvent system (e.g., Hexane-Ethyl Acetate or DCM-Methanol mixture)
Procedure:

o Prepare a slurry of silica gel in the chosen non-polar solvent (e.g., hexane).
e Pack a chromatography column with the slurry.

o Dissolve the crude product in a minimal amount of the chromatography solvent (e.g., DCM).
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o Load the dissolved sample onto the top of the silica gel column.

e Elute the column with the chosen solvent system, gradually increasing polarity if necessary.

[6]
e Collect fractions and monitor them by TLC to identify those containing the pure product.[6]

o Combine the pure fractions and evaporate the solvent to obtain purified N-(3-
Methoxyphenyl)acetamide.

Analytical Protocol: Thin Layer Chromatography (TLC)

Materials:

TLC plates (silica gel 60 F254)

Developing chamber

Solvent system (e.g., 98:2 DCM:Methanol)

UV lamp (254 nm)

Procedure:

Dissolve a small amount of the sample in a suitable solvent (e.g., DCM).
e Spot the dissolved sample onto the baseline of a TLC plate.

e Place the plate in a developing chamber containing the solvent system.
» Allow the solvent front to travel up the plate.

e Once complete, remove the plate, mark the solvent front, and let it dry.

» Visualize the spots under a UV lamp (254 nm).[6]

» Calculate the retention factor (Rf) value (Rf = distance traveled by spot / distance traveled by
solvent front). For this compound, an Rf of 0.35 to 0.61 has been reported depending on the
solvent system.[6]
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Diagrams and Workflows

Visualizations of key processes provide a clear understanding of the experimental and logical
flows in handling N-(3-Methoxyphenyl)acetamide.

Reactants

(S-Methoxyaniline) (AceticAnhydride)

Process

Acetylation in DCM
(Room Temperature)

rude Product

1. NaHCOs Wash
2. Dry over Na2SOa
3. Evaporate Solvent

Column Chromatography
(Silica Gel)

Click to download full resolution via product page

Caption: Synthesis and Purification Workflow for N-(3-Methoxyphenyl)acetamide.
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Caption: Logical Workflow for Compound Characterization and Confirmation.

Safety and Handling
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N-(3-Methoxyphenyl)acetamide is associated with several hazards and should be handled
with appropriate care in a laboratory setting.

e Hazard Statements: Harmful if swallowed (H302), causes skin irritation (H315), causes
serious eye irritation (H319), and may cause respiratory irritation (H335).[5][8][9]

o Precautionary Measures: Use only in a well-ventilated area.[9] Wear protective gloves,
clothing, and eye/face protection.[9] Wash skin thoroughly after handling.[5][9] Avoid
breathing dust.[9]

o Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b186980?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

